Cas no 393827-07-1 (1-Piperidinecarboxylic acid, 2-ethenyl-, 1,1-dimethylethyl ester, (2S)-)

• Product name: 1-Piperidinecarboxylic acid, 2-ethenyl-, 1,1-dimethylethyl ester, (2S)-
• CAS No: 393827-07-1
• MF: C₁₂H₂₁NO₂
• MW: 211.30064
• CID: 1506865
• PubChem ID: 11229595

1-Piperidinecarboxylic acid, 2-ethenyl-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-ethenyl-, 1,1-dimethylethyl ester, (2S)-
• 393827-07-1
• tert-Butyl (S)-2-vinylpiperidine-1-carboxylate

• Inchi： InChI=1S/C12H21NO2/c1-5-10-8-6-7-9-13(10)11(14)15-12(2,3)4/h5,10H,1,6-9H2,2-4H3/t10-/m1/s1
• InChI Key： RZTACBWUQPTZHE-SNVBAGLBSA-N
• SMILES： CC(C)(C)OC(=O)N1CCCCC1C=C

Computed Properties

• Exact Mass: 211.15733
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 29.54